Isoprelaurefucin

• Molecular Formula: C15H20Br2O2
• Molecular Weight: 392.13 g/mol
• IUPAC Name: (1R,3R,5R,6R,8R)-5-bromo-3-[(1S)-1-bromopropyl]-8-[(E)-pent-2-en-4-ynyl]-2,7-dioxabicyclo[4.2.1]nonane
• InChI: InChI=1S/C15H20Br2O2/c1-3-5-6-7-12-15-9-14(18-12)11(17)8-13(19-15)10(16)4-2/h1,5-6,10-15H,4,7-9H2,2H3/b6-5+/t10-,11+,12+,13+,14+,15+/m0/s1
• InChI Key: ZZAINMHCOZIURO-SIALDNDWSA-N
• Isomeric SMILES: CC[C@@H]([C@H]1C[C@H]([C@H]2C[C@@H](O1)[C@H](O2)C/C=C/C#C)Br)Br
• Canonical SMILES: CCC(C1CC(C2CC(O1)C(O2)CC=CC#C)Br)Br
• synonyms: isoprelaurefucin

Description

Isoprelaurefucin is a natural product found in Laurencia dendroidea and Laurencia obtusa with data available.

Scientific Research Applications

Isolation and Chemical Structure

• Isoprelaurefucin in Red Algae : Isoprelaurefucin was identified as a major metabolite in the red alga Laurencia nipponica. Its structure was confirmed through chemical correlation with isoprelaurefucin itself, establishing its significance in marine biochemistry (Suzuki et al., 1986).

Stereoisomer Research

• Neoisoprelaurefucin : Research on neoisoprelaurefucin, a stereoisomer of isoprelaurefucin, also isolated from Laurencia nipponica, highlights the diversity and complexity of compounds in this species. This finding contributes to our understanding of molecular diversity in natural compounds (Suzuki et al., 1996).

Biofuel Potential

• Isoprenoids and Biofuels : Isoprenoids, the group to which isoprelaurefucin belongs, have been recognized for their potential in advanced biofuels. The ability to genetically engineer microorganisms for efficient production of isoprenoids like isoprelaurefucin opens avenues for sustainable biofuel development (Tippmann et al., 2013).

Isoprenoid Biosynthesis

• Isoprenoid Biosynthesis in Microbial Engineering : Engineering the mevalonate pathway in Escherichia coli for terpenoid production demonstrates the versatility of isoprenoids. This research is relevant for understanding how compounds like isoprelaurefucin can be biosynthetically produced in microbial systems for various applications, including pharmaceuticals and biofuels (Martin et al., 2003).

Applications in Pharmaceutical Research

• Isoprenoid Drugs and Biofuels : The diversity of isoprenoids, including compounds like isoprelaurefucin, plays a significant role in pharmaceuticals, flavors, and biofuels. The success of microbial-derived isoprenoids in replacing plant-derived sources for pharmaceuticals indicates a promising future for compounds within this group (George et al., 2015).

Isoprenoid Biosynthesis Regulation

• Genome Reporter Matrix in Yeast : Research utilizing the Genome Reporter Matrix in Saccharomyces cerevisiae provides insights into the regulation of isoprenoid biosynthesis. This is crucial for understanding the production pathways of compounds like isoprelaurefucin (Dimster-Denk et al., 1999).